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Famoxadone Overview and Target Spectrum

Famoxadone is a broad-spectrum fungicide known for its protective action against a range of economically

significant plant pathogenic fungi [1]. Its key characteristics are summarized in the following table.

Property Specification

Chemical Name (RS)-3-anilino-5-methyl-5-(4-phenoxyphenyl)-1,3-oxazolidine-2,4-dione [1]
FRAC Code 11 (Qol Fungicide) [1]

Mode of Action Inhibits mitochondrial respiration by disrupting the cytochrome bcl complex
(Complex Ill), leading to a loss of energy (ATP) production in the fungus [1] [2].

Primary Suspension Concentrate (SC), Wettable Granule (WG) [3] [2]
Formulations

Key Strengths Broad-spectrum activity, strong protective and residual action, translaminar
movement, and high rainfastness [3] [2].

Famoxadone is effective against several major disease groups. The table below outlines its primary target

pathogens and the corresponding crops [1] [3] [2].
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Target Pathogen

Example Diseases Example Crops
Group
Oomycetes Late blight (Phytophthora infestans), Downy Potatoes, Tomatoes, Grapes,
mildews (e.g., Plasmopara viticola) Cucurbits, Onions [1] [3] [2]
Ascomycetes Early blight (Alternaria solani), Anthracnose, Potatoes, Tomatoes [1]
Leaf blights

Experimental Protocol for Field Evaluation

The following workflow outlines the key stages for designing and conducting a field trial to evaluate the
efficacy of a fungicide like famoxadone. This general protocol can be adapted once specific application rates

are obtained.
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(Start: Field Trial ProtocoD

Pre-AppIicevltion Phase

1. Trial Design
(Randomized Complete Block)

.

2. Plot Setup & Crop SeIectiorD

.

3. Disease Assessment
(Establish Baseline)

4. Prepare Formulation
(SC or WG in water)
5. Apply Treatment
(Preventative timing)

6. Post-Application Monitoring
(Assess crop safety)

7. Efficacy Evaluation
(Disease severity & incidence)
8. Data Analysis
(ANOVA, Tukey's test)

4 A\
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Key Methodological Details

e Trial Design: Use a Randomized Complete Block Design (RCBD) with a minimum of four
replications to account for field variability [4].

¢ Application Timing and Method: Apply the fungicide preventatively, before disease symptoms
appear or at the very early stages of an outbreak. Use calibrated spray equipment to ensure uniform
coverage, typically delivering a spray volume of 200-800 L/ha for field crops [4] [5].

o Data Collection and Analysis: Assess disease severity and incidence at regular intervals (e.g., 7,
14, 21 days after application). Calculate the percentage of disease control and subject the data to
analysis of variance (ANOVA), with means separated using a test like Tukey's HSD at a significance
level of p<0.05 [4].

Resistance Management and Strategic Use

To ensure the long-term efficacy of famoxadone, it is crucial to implement robust resistance management
strategies, as it is a site-specific fungicide (FRAC Group 11) with a high inherent risk of resistance

development [1].

¢ Use in Mixtures: Always combine famoxadone with fungicides from different FRAC groups. A
prominent and effective example is its pre-formulated mixture with cymoxanil (which has a different
mode of action). This provides synergistic disease control and robust anti-resistance properties [3] [2].

¢ Rotate with Other Modes of Action: Avoid consecutive applications of famoxadone or other Group
11 fungicides. Rotate with effective fungicides from unrelated chemical groups within and across
growing seasons.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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